8-((1-(Phenethylsulfonyl)piperidin-4-yl)oxy)quinoline
Overview
Description
The compound “8-((1-(Phenethylsulfonyl)piperidin-4-yl)oxy)quinoline” is a chemical compound that contains a piperidine ring . Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . This nitrogen-bearing heterocyclic ring system and its byproducts show several essential features and are being utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents .
Synthesis Analysis
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread . A series of 2-amino-4-(1-piperidine) pyridine derivatives, as the clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitor, was designed . A facile synthetic route to N-substituted 6-fluoro-3- (piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has been described .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The structure of the synthesized compounds was confirmed by 1H and 13C NMR and mass spectra .Chemical Reactions Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
- Application : 8-((1-(Phenethylsulfonyl)piperidin-4-yl)oxy)quinoline has been investigated for its cytotoxic effects against cancer cells. Researchers explore its mechanism of action, selectivity, and potential as a novel chemotherapeutic agent .
- Application : This compound might have neuroprotective properties. Researchers study its impact on neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, aiming to develop therapeutic interventions .
- Application : Researchers evaluate 8-((1-(Phenethylsulfonyl)piperidin-4-yl)oxy)quinoline for its efficacy against Plasmodium parasites. Its simple molecular structure makes it an interesting candidate for further investigation .
- Application : The compound’s piperidine moiety may exhibit anti-inflammatory properties. Studies explore its impact on inflammatory pathways and potential therapeutic applications .
- Application : Researchers use 8-((1-(Phenethylsulfonyl)piperidin-4-yl)oxy)quinoline as a probe to identify specific protein targets or receptors. This aids in understanding biological pathways and drug discovery .
- Application : The spiroquinoline scaffold in this compound offers opportunities for medicinal chemistry. Scientists explore modifications to enhance its pharmacological properties .
Anticancer Activity
Neurological Disorders
Antimalarial Potential
Anti-inflammatory Effects
Chemical Biology and Target Identification
Spiroquinolines in Medicinal Chemistry
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety . This suggests that “8-((1-(Phenethylsulfonyl)piperidin-4-yl)oxy)quinoline” and similar compounds may have potential for future drug development.
properties
IUPAC Name |
8-[1-(2-phenylethylsulfonyl)piperidin-4-yl]oxyquinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3S/c25-28(26,17-13-18-6-2-1-3-7-18)24-15-11-20(12-16-24)27-21-10-4-8-19-9-5-14-23-22(19)21/h1-10,14,20H,11-13,15-17H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXVIPNJBCPDLHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=CC3=C2N=CC=C3)S(=O)(=O)CCC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-((1-(Phenethylsulfonyl)piperidin-4-yl)oxy)quinoline | |
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